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Compound of Interest

Compound Name: DB18

Cat. No.: B15136889 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for experiments involving the polymer donor D18 (erroneously referred to as DB18) in

organic solar cells. The following information is designed to address specific issues

encountered during the fabrication and characterization of D18-based solar cells, with a focus

on the impact of various additives on device performance.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of using additives in D18-based solar cell active layers?

A1: Additives are crucial for optimizing the bulk heterojunction (BHJ) morphology of the active

layer in organic solar cells (OSCs).[1] For D18-based devices, additives can enhance power

conversion efficiency (PCE) by:

Improving Morphology: Promoting a more ordered molecular arrangement and finer phase

separation between the D18 donor and the non-fullerene acceptor (NFA).[1][2][3]

Enhancing Crystallinity: Increasing the crystallinity of the active layer components, which

facilitates better charge transport.[1]

Reducing Recombination: Minimizing charge recombination by creating more defined

pathways for electrons and holes to travel to their respective electrodes.[1]
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Facilitating Charge Extraction: Improving the overall charge transport and extraction from the

active layer.[1]

Q2: What are the common types of additives used with D18 solar cells?

A2: The most common types of additives used in D18-based solar cells are:

Solvent Additives: High-boiling-point solvents like 1,8-diiodooctane (DIO) and 1-

chloronaphthalene (CN) are frequently used to control the drying time of the active layer film,

which influences the final morphology.[4][5]

Solid Additives: These can be volatile or non-volatile. Volatile solid additives, such as 1,3-

diiodobenzene (1,3-DIB), can be removed during post-fabrication annealing, leaving behind

an optimized morphology.[4] Non-volatile solid additives remain in the active layer and can

help to stabilize the desired morphology.

Volatilizable Solid Additives (VSAs): A newer class of additives that can be removed by

thermal annealing, offering precise control over the final film structure without leaving

residues that might impede performance or stability.[6]

Q3: What is the typical concentration range for additives in D18-based solar cells?

A3: The optimal additive concentration is highly dependent on the specific D18:acceptor blend,

the solvent system, and the processing conditions. However, a general starting point for many

solvent additives like DIO is in the range of 0.5% to 3% by volume. For solid additives, the

concentration is typically a small weight percentage relative to the active layer materials. It is

crucial to perform a systematic optimization of the additive concentration for each specific

system to achieve the best device performance.

Q4: Can additives negatively impact the stability of D18 solar cells?

A4: Yes, while additives can significantly boost initial performance, they can also introduce

stability issues. For instance, residual solvent additives can sometimes accelerate degradation

of the active layer or interact with other layers in the device.[5] Therefore, it is essential to

carefully control the amount of additive used and to consider the use of volatile additives that

can be removed after film formation.
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Troubleshooting Guides
This section addresses common problems encountered during the fabrication of D18-based

solar cells with additives.
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Problem Possible Causes
Troubleshooting Steps &

Solutions

Low Power Conversion

Efficiency (PCE)

- Suboptimal additive

concentration.- Inappropriate

additive for the D18:acceptor

system.- Poor active layer

morphology (e.g., large phase

separation, low crystallinity).-

High charge recombination

rates.

- Optimize Additive

Concentration: Fabricate a

series of devices with varying

additive concentrations to find

the optimal ratio.- Screen

Different Additives: Test

different types of additives

(e.g., DIO, CN, DIB) to see

which yields the best

performance for your specific

material combination.- Analyze

Morphology: Use techniques

like Atomic Force Microscopy

(AFM) to examine the surface

morphology of the active layer.

Aim for a smooth and uniform

film with fine phase

separation.- Characterize

Charge Dynamics: Perform

measurements like Transient

Photovoltage (TPV) and

Transient Photocurrent (TPC)

to investigate charge

recombination and extraction

dynamics.

Low Short-Circuit Current (Jsc) - Incomplete light absorption.-

Poor charge generation or

transport.- Unfavorable vertical

phase separation.

- Check Film Thickness:

Optimize the active layer

thickness to maximize light

absorption without increasing

charge recombination.-

Improve Morphology: Use an

appropriate additive to create a

well-intermixed blend of D18

and the acceptor, which is
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essential for efficient exciton

dissociation and charge

transport.- Consider

Sequential Deposition: Layer-

by-layer (LbL) processing can

sometimes lead to a more

favorable vertical composition

gradient compared to a bulk

heterojunction, potentially

improving Jsc.[7]

Low Open-Circuit Voltage

(Voc)

- High energetic disorder.-

Unfavorable energy level

alignment at the donor-

acceptor interface.- Increased

non-radiative recombination.

- Select Appropriate Additives:

Some additives can influence

the energy levels of the active

layer components. Choose

additives that do not negatively

impact the energy landscape.-

Reduce Defects: Optimize

processing conditions to

minimize defects in the active

layer, which can act as

recombination centers and

lower Voc. Residual additives

can sometimes increase non-

radiative recombination losses.

[5]

Low Fill Factor (FF) - High series resistance.- Low

shunt resistance.- Unbalanced

charge transport.

- Optimize Annealing

Conditions: Post-deposition

thermal annealing can improve

charge transport and reduce

series resistance. Optimize

both the temperature and

duration of annealing.- Check

Electrode Interfaces: Ensure

good contact between the

active layer and the charge

transport layers to minimize

contact resistance.- Balance
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Charge Mobility: The choice of

additive can influence the

mobility of both electrons and

holes. Aim for balanced charge

transport to improve the FF.

Poor Film Quality (e.g.,

pinholes, aggregation)

- Incompatible solvent-additive

system.- Suboptimal spin-

coating parameters.-

Contaminated substrate or

solution.

- Solvent Engineering:

Experiment with different host

solvents and additive

combinations to improve the

solubility of D18 and the

acceptor.- Optimize Spin-

Coating: Adjust the spin speed

and duration to achieve a

uniform and defect-free film.-

Ensure Cleanliness:

Thoroughly clean substrates

before use and filter all

solutions to remove

particulates.

Data Presentation
The following tables summarize the performance of D18-based solar cells with different

acceptors and additives, as reported in the literature.

Table 1: Performance of D18:Y6 Based Solar Cells with and without Additives
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Acceptor Additive Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

Y6 None 0.846 26.07 72.62 16.03 [6]

Y6

SAD1

(volatile

solid)

- 27.38 74.19 17.10 [6]

Y6

SAD2

(volatile

solid)

0.853 - 75.46 17.74 [6]

Y6 - - - - 18.22 [8]

Table 2: Performance of D18 Solar Cells with Other Acceptors and Additives

Donor
Accepto
r

Additive
/Method

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

D18 L8-BO

Sequenti

al

Depositio

n

0.918 26.86 77 19.05 [4]

D18 L8-BO

High-

Pressure

Fabricati

on

- - - 19.65 [2][3]

D18-Cl N3

DIB

(volatile

solid)

- - - - [1]

D18

BTP-

eC9-

4F:SM16

Green

Solvent
- - - 18.20 [9]
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Experimental Protocols
A generalized experimental protocol for the fabrication of a D18-based organic solar cell with

an additive is provided below. Note that specific parameters such as solution concentrations,

spin-coating speeds, and annealing temperatures should be optimized for the specific materials

and device architecture being used.

1. Substrate Cleaning:

Sequentially sonicate patterned indium tin oxide (ITO) coated glass substrates in detergent,
deionized water, acetone, and isopropanol for 15 minutes each.
Dry the substrates with a nitrogen gun.
Treat the substrates with UV-ozone for 15 minutes to improve the wettability of the surface.

2. Hole Transport Layer (HTL) Deposition:

Spin-coat a thin layer of PEDOT:PSS onto the cleaned ITO substrates.
Anneal the substrates on a hotplate at a specified temperature (e.g., 150 °C) for a set time
(e.g., 15 minutes) in a nitrogen-filled glovebox.

3. Active Layer Preparation and Deposition:

Prepare a solution of D18 and the non-fullerene acceptor in a suitable solvent (e.g.,
chloroform, chlorobenzene) at a specific concentration and donor:acceptor weight ratio (e.g.,
1:1.2).
Add the desired amount of additive (e.g., 0.5 vol% DIO) to the solution.
Stir the solution, typically overnight at a slightly elevated temperature, to ensure complete
dissolution.
Filter the solution through a syringe filter (e.g., 0.2 µm PTFE) before use.
Spin-coat the active layer solution onto the HTL-coated substrates in a nitrogen-filled
glovebox.

4. Active Layer Annealing:

If using a volatile solid additive or if thermal annealing is required to optimize morphology,
anneal the substrates on a hotplate at a specific temperature (e.g., 100-150 °C) for a set
time (e.g., 10 minutes).

5. Electron Transport Layer (ETL) and Cathode Deposition:
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Transfer the substrates to a thermal evaporator.
Deposit a thin ETL (e.g., PDIN) followed by a metal cathode (e.g., Ag or Al) under high
vacuum.

6. Device Encapsulation:

Encapsulate the devices using a UV-curable epoxy and a glass coverslip to protect them
from oxygen and moisture.

Mandatory Visualization
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Caption: Experimental workflow for fabricating D18-based organic solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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